Methyl 6-phenethylpyridazine-3-carboxylate

• IUPAC Name: methyl 6-(2-phenylethyl)pyridazine-3-carboxylate
• InChI: InChI=1S/C14H14N2O2/c1-18-14(17)13-10-9-12(15-16-13)8-7-11-5-3-2-4-6-11/h2-6,9-10H,7-8H2,1H3
• InChI Key: IOPLSEWANKURSA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN=C(C=C1)CCC2=CC=CC=C2
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID30745295
• Molecular Weight: 242.27 g/mol
• CAS RN: 142054-81-7

Description

Methyl 6-phenethylpyridazine-3-carboxylate is a chemical compound that has attracted significant scientific interest due to its potential applications in various fields, including medicine, agriculture, and industry. This compound belongs to the pyridazine family and has a molecular formula of C14H15N3O2. In

Scientific Research Applications

Applications in Cancer Treatment and Molecular Research

• Temozolomide's Role in Pediatric Brain Tumors : Temozolomide, a DNA-methylating agent with good antitumor activity, has been evaluated for its antitumor activity against various pediatric brain tumors. Despite its limited efficacy in some cases, its combination with other compounds is suggested for further exploration in clinical trials. The methylation status of specific DNA promoters could be predictive of its efficacy (Barone et al., 2006).

• MGMT in Tissues and Tumors : The enzyme O(6)-Methylguanine-DNA methyltransferase (MGMT) plays a critical role in repairing DNA damage caused by alkylating agents. Its expression levels are significant for understanding cancer susceptibility and the therapeutic success of treatments involving O(6)-alkylating drugs (Christmann et al., 2011).

• Levulinic Acid in Drug Synthesis : Levulinic acid, derived from biomass, has been identified as a key building block in drug synthesis. It presents a flexible, diverse, and cost-effective option for synthesizing various chemicals and has potential applications in medicine (Zhang et al., 2021).

• Novel Synthesis Methods for Heteroaromatics : Research has led to the discovery of new rearrangements and the correction of previously assigned structures in the synthesis of heteroaromatic compounds. These findings are crucial for the development of novel synthetic methods and have implications for drug synthesis (Moustafa et al., 2017).

Biochemical and Molecular Insights

• Methylene Blue in Neuroprotection : Methylene Blue has been explored for its memory-enhancing and neuroprotective properties, offering insights into novel neurobiological approaches for treating memory impairment and neurodegeneration associated with mitochondrial dysfunction (Rojas et al., 2012).

• Methylglyoxal and Its Biological Implications : The metabolism and toxicity of Methylglyoxal, a strong DNA alkylating agent, have been extensively studied. Its role in energy production, free radical generation, and cell killing, alongside its potential in disease development, highlights the importance of understanding alpha-oxoaldehyde metabolism (Kalapos, 1999).